Cas no 2248417-18-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoromethyl)phenoxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoromethyl)phenoxy]acetate
• CAS No: 2248417-18-5
• MF: C₁₇H₁₀F₃NO₅
• MW: 365.26021528244
• CID: 5912582
• PubChem ID: 165723900
• Update Time: 2025-10-16

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoromethyl)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519093
• 2248417-18-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoromethyl)phenoxy]acetate

• Inchi： 1S/C17H10F3NO5/c18-17(19,20)10-5-7-11(8-6-10)25-9-14(22)26-21-15(23)12-3-1-2-4-13(12)16(21)24/h1-8H,9H2
• InChI Key： TWTADKKSEQKSHC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 365.05110691g/mol
• Monoisotopic Mass: 365.05110691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoromethyl)phenoxy]acetate

Compound CAS No. 2248417-18-5: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoromethyl)phenoxy]acetate

The compound with CAS No. 2248417-18-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trifluoromethyl)phenoxy]acetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a dioxo isoindole core and a trifluoromethyl phenoxy substituent. These elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of dioxo isoindole derivatives in various chemical reactions, particularly in the context of catalytic processes and bioactive molecule synthesis. The presence of the trifluoromethyl group in the phenoxy substituent adds a layer of complexity to the molecule's reactivity, making it a valuable substrate for exploring fluorine chemistry. This compound has been utilized in the development of novel materials with tailored electronic properties, which are of interest in the field of optoelectronics.

One of the most intriguing aspects of this compound is its ability to participate in multicomponent reactions, which are pivotal in modern organic synthesis. Researchers have demonstrated that the dioxo isoindole moiety can act as a versatile platform for constructing complex molecular architectures. For instance, it has been employed in the synthesis of bioactive compounds with potential applications in drug discovery.

In terms of physical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its molecular structure ensures that it is resistant to degradation by common environmental factors, making it suitable for long-term storage and use in various experimental setups. The trifluoromethyl phenoxy group also contributes to its solubility characteristics, which are critical for its application in solution-based reactions.

The synthesis of this compound involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent introduction of the trifluoromethyl phenoxy substituent via nucleophilic aromatic substitution. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity patterns of this compound. By employing techniques such as density functional theory (DFT), scientists have been able to predict its behavior in various chemical environments with remarkable accuracy. This computational approach has significantly accelerated the development of new synthetic routes and applications for this compound.

In conclusion, CAS No. 2248417-18-5 represents a fascinating example of how advanced chemical synthesis can lead to compounds with unique properties and diverse applications. Its role as a building block in organic synthesis and materials science underscores its importance in contemporary research efforts. As our understanding of its properties continues to grow, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.